Cas no 1269979-50-1 ((2S)-2-cyclopropylazetidine)

• Product Name: (2S)-2-cyclopropylazetidine
• CAS No: 1269979-50-1
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 4566200
• Update Time: 2025-06-09

(2S)-2-cyclopropylazetidine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Cyclopropylazetidine
• (2S)-2-cyclopropylazetidine

• Inchi： 1S/C6H11N/c1-2-5(1)6-3-4-7-6/h5-7H,1-4H2/t6-/m0/s1
• InChI Key： GILJSMPCYLZEMT-LURJTMIESA-N
• SMILES： N1CC[C@H]1C1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on (2S)-2-cyclopropylazetidine

Research Briefing on (2S)-2-cyclopropylazetidine (CAS: 1269979-50-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

The compound (2S)-2-cyclopropylazetidine (CAS: 1269979-50-1) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This four-membered heterocyclic structure with a chiral cyclopropyl substituent exhibits unique conformational constraints that make it particularly valuable for drug discovery applications. Recent studies have highlighted its potential as a building block for novel bioactive molecules targeting various disease pathways.

In the past two years, significant progress has been made in understanding the synthetic accessibility and pharmacological properties of (2S)-2-cyclopropylazetidine derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated efficient synthetic routes to this scaffold with excellent enantioselectivity (>99% ee) using asymmetric catalysis. The researchers developed a novel palladium-catalyzed [2+2] cycloaddition strategy that allows for gram-scale production of the compound, addressing previous challenges in its availability for biological testing.

Pharmacological investigations have revealed that (2S)-2-cyclopropylazetidine derivatives show remarkable selectivity as modulators of G protein-coupled receptors (GPCRs). Particularly, analogs incorporating this scaffold have demonstrated nanomolar affinity for serotonin receptors (5-HT_2A and 5-HT_2C), with potential applications in central nervous system disorders. The constrained geometry of the azetidine ring appears to confer improved metabolic stability compared to larger heterocycles, as evidenced by recent in vitro ADME studies.

Recent structural biology studies utilizing cryo-EM have provided atomic-level insights into how (2S)-2-cyclopropylazetidine-containing compounds interact with their biological targets. A 2024 Nature Communications paper reported the first crystal structure of a (2S)-2-cyclopropylazetidine derivative bound to the active site of a kinase enzyme, revealing unexpected hydrogen bonding patterns that explain the compound's high potency. These structural insights are guiding the rational design of next-generation inhibitors.

In drug discovery applications, several pharmaceutical companies have incorporated (2S)-2-cyclopropylazetidine into their lead optimization programs. Notably, a clinical-stage biotech company recently disclosed a Phase I trial for a (2S)-2-cyclopropylazetidine-containing small molecule targeting inflammatory diseases, demonstrating good safety and pharmacokinetic profiles in healthy volunteers. The compound's ability to modulate protein-protein interactions makes it particularly valuable for addressing traditionally "undruggable" targets.

From a chemical biology perspective, (2S)-2-cyclopropylazetidine has shown utility as a versatile handle for bioorthogonal chemistry. Recent work published in ACS Chemical Biology demonstrated its effectiveness as a strained alkyne analog for copper-free click chemistry applications in live-cell imaging. The cyclopropyl group appears to enhance reaction kinetics while maintaining excellent biocompatibility, opening new possibilities for probe development.

Looking forward, the unique properties of (2S)-2-cyclopropylazetidine position it as an important scaffold for fragment-based drug discovery and PROTAC development. Ongoing research is exploring its incorporation into bifunctional molecules that can simultaneously engage multiple biological targets. With improved synthetic accessibility and growing understanding of its pharmacological potential, this compound class is expected to yield multiple clinical candidates in the coming years across therapeutic areas including oncology, neuroscience, and immunology.